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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640

Disclaimer: The following disposal procedures for 2-Undecanone, 3,3-dimethyl- are based on
safety data sheets for structurally similar ketones, including 3,3-Dimethyl-2-butanone and 2-
Undecanone. No specific safety data sheet for 2-Undecanone, 3,3-dimethyl- was available at
the time of this writing. Researchers must consult their institution's Environmental Health and
Safety (EHS) department for specific guidance and to ensure compliance with all local, state,
and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Undecanone, 3,3-dimethyl-, targeting researchers, scientists, and drug development
professionals. The procedures outlined below are designed to mitigate risks and ensure safe
handling of this chemical waste.

Hazard Profile and Disposal Overview

Based on analogous compounds, 2-Undecanone, 3,3-dimethyl- is anticipated to be a
flammable liquid and potentially harmful if swallowed or inhaled. It may also be harmful to
aquatic life.[1][2][3] Proper disposal is crucial to prevent environmental contamination and
ensure personnel safety. The primary recommended disposal method is incineration by a
licensed waste disposal company.[1][4][5]
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Hazard Classification Recommended Disposal
. UN Number (for Transport)
(Anticipated) Method

o o Incineration via licensed
Flammable Liquid 1224 (Ketones, Liquid, N.O.S.) ) )
disposal service

Harmful if Swallowed

Harmful to Aquatic Life

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure
appropriate PPE is worn. This includes:

o Eye Protection: Face shield and safety glasses approved under NIOSH or EN 166
standards.[1]

o Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove
removal technique to avoid skin contact. Dispose of contaminated gloves after use.[1][5]

» Respiratory Protection: If vapors or aerosols are generated, use a respirator with an
appropriate filter (e.g., Filter A for organic compounds).[2]

» Protective Clothing: Wear suitable protective clothing to prevent skin contact.[4]
2. Waste Collection and Storage:

o Collect waste 2-Undecanone, 3,3-dimethyl- in a suitable, closed, and properly labeled
container.[4]

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition such as heat, sparks, and open flames.[1][4][6]

» Containers must be carefully resealed and kept upright to prevent leakage.[1]

o Take measures to prevent the buildup of electrostatic charge.[1][5]
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. Arranging for Disposal:

Contact a licensed professional waste disposal service to arrange for the pickup and
disposal of the chemical waste.[1][5]

Provide the disposal company with a complete and accurate description of the waste,
including its anticipated hazards.

Do not mix with other waste streams unless explicitly approved by your institution's EHS
department and the disposal company.

. Spill Management: In the event of a spill, follow these procedures:
Evacuate personnel from the immediate area.[1][5]
Remove all sources of ignition.[1][4][5][6]
Ensure adequate ventilation.[1][5]

Contain the spill using an inert, non-combustible absorbent material (e.g., sand, earth,
vermiculite).[7]

Collect the absorbed material using spark-proof tools and place it in a suitable container for
disposal.[4][6]

Prevent the spill from entering drains or waterways.[1][5][8]
. Contaminated Packaging:
Dispose of contaminated packaging as unused product.[1][5]

Containers may be triple-rinsed (or equivalent) and offered for recycling or reconditioning if
permissible by regulations.[4] Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill or via controlled incineration.[4]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Undecanone, 3,3-dimethyl-.

Start: Have 2-Undecanone,
3,3-dimethyl- waste

Wear Appropriate PPE:
- Safety Glasses/Face Shield
- Gloves
- Protective Clothing

Collect waste in a
properly labeled, sealed container.

A

A4

Store in a cool, dry,
well-ventilated area away
from ignition sources.

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate
2. Remove Ignition Sources
3. Contain with Inert Material
4. Collect with Spark-Proof Tools

Contact licensed professional
waste disposal company.

End: Waste properly
disposed of.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2-Undecanone, 3,3-dimethyl-: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15451640#2-undecanone-3-3-dimethyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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